6-O-capryloylglucose

• Molecular Formula: C14H26O7
• Molecular Weight: 306.35 g/mol
• IUPAC Name: [(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl] octanoate
• InChI: InChI=1S/C14H26O7/c1-2-3-4-5-6-7-12(18)21-9-11(17)14(20)13(19)10(16)8-15/h8,10-11,13-14,16-17,19-20H,2-7,9H2,1H3/t10-,11+,13+,14+/m0/s1
• InChI Key: HEGOZZGDTGYRGM-OIMNJJJWSA-N
• Isomeric SMILES: CCCCCCCC(=O)OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O
• Canonical SMILES: CCCCCCCC(=O)OCC(C(C(C(C=O)O)O)O)O
• Synonyms: 6-O-octanoyl-D-glucose; 6-O-octanoylglucose

Description

6-O-Capryloylglucose is a glucose derivative esterified with caprylic acid (octanoic acid, C8:0) at the 6-hydroxyl position of the glucose moiety. Caprylic acid, a medium-chain fatty acid, imparts amphiphilic characteristics to the molecule, enhancing solubility in both aqueous and lipid environments.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between 6-O-capryloylglucose and related glucose esters:

Compound	Acyl Group	Molecular Formula	Molecular Weight	Key Functional Groups	Solubility Profile	LogP/LogD*
6-O-Capryloylglucose	Capryloyl (C8:0)	C₁₄H₂₆O₇†	330.35†	Hydroxyl, ester	Moderate polarity; soluble in DMSO, acetone	~1.5–2.5 (estimated)
6-O-Galloylglucose	Galloyl (trihydroxybenzoate)	C₁₃H₁₆O₁₀	332.26	Phenolic hydroxyls, ester	Soluble in DMSO, chloroform, acetone	0.45 (LogP)
6-O-Feruloylglucose	Feruloyl (C10:0 derivative)	C₁₆H₂₀O₉	356.32	Methoxy, phenolic hydroxyl	Stable in 2–8°C storage	1.2 (estimated)
6-O-(E)-Caffeoylglucopyranose	Caffeoyl (C9:0 derivative)	C₁₅H₁₈O₉	342.30	Catechol hydroxyls, ester	Used in phenylpropanoid research	~0.8 (estimated)
6-O-Glucose Palmitate	Palmitoyl (C16:0)	C₂₂H₄₂O₇	438.57	Long alkyl chain, ester	Lipophilic; requires HPLC analysis	~5.0 (estimated)

*LogP/LogD values are derived from experimental data (e.g., 6-O-galloylglucose ) or estimated based on acyl chain length.
†Theoretical values for 6-O-capryloylglucose.

Key Observations:

• Acyl Chain Impact : Longer acyl chains (e.g., palmitoyl, C16) increase hydrophobicity (higher LogP), reducing aqueous solubility. Medium-chain esters like capryloyl (C8) balance solubility for applications in emulsification .
• Functional Groups: Phenolic hydroxyls in galloyl and caffeoyl derivatives enhance antioxidant activity , while capryloyl’s lack of polar groups may limit such effects but improve membrane permeability.
• Analytical Methods : HPLC calibration protocols for 6-O-glucose palmitate could be adapted for quantifying 6-O-capryloylglucose in mixtures.